(3,5-dimethylmorpholin-4-yl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone

• IUPAC Name: (3,5-dimethylmorpholin-4-yl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
• InChI: InChI=1S/C14H17N3O2/c1-9-7-19-8-10(2)17(9)14(18)12-6-16-13-11(12)4-3-5-15-13/h3-6,9-10H,7-8H2,1-2H3,(H,15,16)
• InChI Key: RGJDZIQJHJSVJX-UHFFFAOYSA-N
• Canonical SMILES: CC1COCC(N1C(=O)C2=CNC3=C2C=CC=N3)C
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

(3,5-dimethylmorpholin-4-yl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as DPM and has been used in various research studies to explore its potential applications in different fields.

Mechanism of Action

The mechanism of action of DPM is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
DPM has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cells and viruses. DPM has also been found to have antibacterial properties and can inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using DPM in lab experiments include its potent biological activity and its ability to inhibit the growth of various cancer cells and viruses. However, the limitations of using DPM include its high cost and limited availability.

Future Directions

There are several future directions for the research and development of DPM. These include exploring its potential applications as a therapeutic agent for various diseases, developing new synthetic methods for its production, and studying its interactions with various proteins and enzymes. DPM also has potential applications in the field of catalysis and materials science.
In conclusion, DPM is a chemical compound that has shown promising results in various scientific research studies. Its unique properties and potential applications make it an exciting area of research for scientists in different fields. Further studies are needed to fully understand its mechanism of action and explore its potential applications.

Synthesis Methods

The synthesis of DPM involves a multistep process that includes the reaction of 3,5-dimethylmorpholine with 2-bromo-1H-pyrrolo[2,3-b]pyridine followed by the addition of methanone. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

DPM has been extensively studied for its potential applications in various fields. It has been found to have antimicrobial, antiviral, and anticancer properties. DPM has also been used as a ligand in the synthesis of metal complexes for catalytic and biological applications.